4-Amino-1-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1h-pyrazole-3-carboxamide dihydrochloride

• IUPAC Name: 4-amino-1-ethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazole-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C11H16N6O.2ClH/c1-3-17-7-9(12)10(15-17)11(18)13-4-8-5-14-16(2)6-8;;/h5-7H,3-4,12H2,1-2H3,(H,13,18);2*1H
• InChI Key: VKLRRWAOILVXTA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NCC2=CN(N=C2)C)N.Cl.Cl
• Molecular Formula: C11H18Cl2N6O
• Molecular Weight: 321.20 g/mol

Description

4-Amino-1-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1h-pyrazole-3-carboxamide dihydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N6O and its molecular weight is 321.21. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

Research in the field of organic chemistry has demonstrated various synthetic pathways to create complex molecules and derivatives from simpler precursors, including pyrazole-based compounds. For example, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into diverse derivatives like 1,6-diazanaphthalene and pyrano[2,3-c]pyrazole through reactions with different reagents (Harb et al., 1989). Similarly, thiazolopyrimidines and thiazolodipyrimidines have been synthesized from ethyl 4-aryl-6-substituted-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates, showcasing the versatility of pyrazole derivatives in forming a wide range of heterocyclic compounds (Sherif et al., 1993).

Antimicrobial and Anticancer Activity

Pyrazole derivatives have been extensively studied for their biological activities, including antimicrobial and anticancer properties. Novel pyrazolopyrimidines derivatives, for instance, have been evaluated for their anticancer and anti-5-lipoxygenase agents, revealing potential therapeutic applications (Rahmouni et al., 2016). Another study synthesized a series of novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives, showing significant antimicrobial and anticancer activity (Hafez et al., 2016).

Corrosion Inhibition

Pyrazole derivatives have also found applications in industrial processes, such as corrosion inhibition for mild steel. The synthesis and characterization of pyranpyrazole derivatives have demonstrated their effectiveness as corrosion inhibitors, with potential applications in industrial pickling processes. These compounds exhibit high efficiency in protecting mild steel from corrosion, highlighting the practical applications of pyrazole derivatives beyond pharmaceuticals (Dohare et al., 2017).

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It’s worth noting that pyrazole derivatives have been found to exhibit significant activity against various targets, which may justify their broad range of biological activities .

Biochemical Pathways

Given the broad range of biological activities exhibited by pyrazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Pharmacokinetics

The compound is predicted to have a boiling point of 7991±600 °C , which might influence its bioavailability.

Result of Action

Some pyrazole derivatives have been found to display superior antipromastigote activity, which was more active than the standard drugs miltefosine and amphotericin b deoxycholate .